Cas no 953007-86-8 (5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-oxo-4H-chromene-2-carboxylate)

• Product Name: 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-oxo-4H-chromene-2-carboxylate
• CAS No: 953007-86-8
• MF: C₂₂H₁₇NO₇
• MW: 407.372886419296
• CID: 5979950
• PubChem ID: 16870162
• Update Time: 2025-10-28

5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-oxo-4H-chromene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-oxo-4H-chromene-2-carboxylate
• 4H-1-Benzopyran-2-carboxylic acid, 4-oxo-, [5-(3,4-dimethoxyphenyl)-3-isoxazolyl]methyl ester
• AKOS024652917
• F2496-0913
• [5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl 4-oxo-4H-chromene-2-carboxylate
• (5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl 4-oxo-4H-chromene-2-carboxylate
• 953007-86-8
• [5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl 4-oxochromene-2-carboxylate

• Inchi： 1S/C22H17NO7/c1-26-18-8-7-13(9-20(18)27-2)19-10-14(23-30-19)12-28-22(25)21-11-16(24)15-5-3-4-6-17(15)29-21/h3-11H,12H2,1-2H3
• InChI Key： VDKUIJCMMAZYJC-UHFFFAOYSA-N
• SMILES： C1(C(OCC2C=C(C3=CC=C(OC)C(OC)=C3)ON=2)=O)OC2=CC=CC=C2C(=O)C=1

Computed Properties

• Exact Mass: 407.10050188g/mol
• Monoisotopic Mass: 407.10050188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 571.2±50.0 °C(Predicted)
• pka: -3.89±0.45(Predicted)

Additional information on 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-oxo-4H-chromene-2-carboxylate

5-(3,4-Dimethoxyphenyl)-1,2-Oxazol-3-ylmethyl 4-Oxo-4H-Chromene-2-Carboxylate: A Comprehensive Overview

The compound 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-oxo-4H-chromene-2-carboxylate, identified by the CAS number 953007-86-8, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a chromene moiety, an oxazole ring, and a dimethoxyphenyl group. The integration of these functional groups makes it a versatile molecule with unique properties.

Recent studies have highlighted the importance of chromene derivatives in drug discovery. Chromenes, which are fused bicyclic structures consisting of a benzene ring and a gamma-pyrone ring, have been extensively studied for their potential as antioxidants, anti-inflammatory agents, and anticancer drugs. The presence of the chromene moiety in 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-oxo-4H-chromene-2-carboxylate suggests that this compound may exhibit similar bioactive properties. Researchers have reported that chromene derivatives can interact with various biological targets, including enzymes and receptors, making them promising candidates for therapeutic applications.

The oxazole ring in this compound adds another layer of complexity to its structure. Oxazole derivatives are known for their ability to act as hydrogen bond donors and acceptors, which can enhance their bioavailability and binding affinity to target molecules. Recent advancements in medicinal chemistry have demonstrated that oxazole-containing compounds can be designed to target specific proteins involved in disease pathways. For instance, studies have shown that oxazole derivatives can inhibit the activity of kinases and other enzymes associated with cancer progression.

The dimethoxyphenyl group attached to the molecule further contributes to its pharmacological properties. Methoxy groups are known to enhance the lipophilicity of a compound, which can improve its absorption across biological membranes. Additionally, the dimethoxyphenyl group may participate in pi-pi interactions with biomolecules, potentially enhancing the compound's binding affinity. Recent research has focused on the role of dimethoxyphenyl groups in modulating the pharmacokinetics and pharmacodynamics of drug candidates.

Recent computational studies have utilized molecular docking techniques to investigate the binding modes of 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 4-oxo-4H-chromene-2-carboxylate with various protein targets. These studies suggest that the compound may bind effectively to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory processes. Furthermore, preliminary in vitro assays have indicated that this compound exhibits potent antioxidant activity, which could be attributed to its ability to scavenge free radicals.

In terms of synthesis, researchers have developed efficient routes to prepare this compound using modular assembly strategies. The synthesis typically involves the coupling of chromene derivatives with oxazole-containing building blocks under mild reaction conditions. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which could be valuable for studying stereochemical effects on biological activity.

The potential applications of 5-(3,4-dimethoxyphenyl)-1,2-Oxazol-3-Ylmethyl 4-Oxo-4H-Chromene-Carboxylic Acid extend beyond pharmacology into materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have explored the use of chromene derivatives as semiconducting materials in organic field-effect transistors (OFETs), where their electronic properties could contribute to device performance.

In conclusion, 5-(3,4-dimethoxyphenyl)-1,2-Oxazol-Ylmethyl 4-Oxo-H-Chromen-Carboxylic Acid is a multifaceted compound with significant potential across diverse fields. Its unique structure combines features that could make it an effective therapeutic agent or a valuable material for advanced technologies. As research continues to uncover its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.